7-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine

• Molecular Formula: C13H14N2S
• Molecular Weight: 230.33 g/mol
• SMILES: C1CC(C2=C(C1)N=C(S2)N)C3=CC=CC=C3
• InChI: InChI=1S/C13H14N2S/c14-13-15-11-8-4-7-10(12(11)16-13)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2,(H2,14,15)
• InChIKey: KKDAQEWYQLSTII-UHFFFAOYSA-N

7-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine: Core Scaffold and Differentiation

7-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine (CAS 867285-19-6, C₁₃H₁₄N₂S, MW 230.33) is a partially saturated bicyclic 2-aminobenzothiazole derivative featuring a phenyl substituent at the 7-position of the cyclohexane ring fused to the thiazole core . The 4,5,6,7-tetrahydrobenzothiazol-2-amine scaffold has been established as a conformationally flexible, less-basic arginine side chain mimetic in thrombin inhibitor design, where the saturated cyclohexane ring confers selectivity advantages over planar aromatic heterobicyclic P1 moieties [1]. The 7-phenyl modification introduces steric bulk and increased lipophilicity at a position critical for modulating both target binding and physicochemical properties, distinguishing it from unsubstituted, 6-substituted, or aromatic benzothiazole analogs in procurement decisions where scaffold pre-functionalization dictates downstream synthetic efficiency.

Scaffold Type

Pre-functionalized 7-phenyl tetrahydrobenzothiazole for arginine mimetic design

Selection Logic

Saturated ring enables selectivity studies over planar aromatic P1 mimetics

Synthetic Context

Compatible with both solid-phase library and solution-phase synthesis routes

• [1] Marinko P, Krbavčič A, Mlinsek G, Solmajer T, Trampus-Bakija A, Stegnar M, Stojan J, Kikelj D. Novel non-covalent thrombin inhibitors incorporating P(1) 4,5,6,7-tetrahydrobenzothiazole arginine side chain mimetics. Eur J Med Chem. 2004;39(3):257-265. View Source

Why 7-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine Cannot Be Replaced by Common Analogs

Benzothiazole-based building blocks span a wide structural continuum from fully aromatic 2-aminobenzothiazoles to partially saturated tetrahydrobenzothiazoles, yet substitution pattern, ring saturation, and C7 functionalization each produce distinct pharmacological and physicochemical profiles that preclude generic interchange [1]. The saturated cyclohexane ring in tetrahydrobenzothiazoles eliminates the planar rigidity of aromatic benzothiazoles, directly impacting S1 pocket complementarity in serine protease targets and enabling the 342-fold thrombin-over-trypsin selectivity reported for optimized tetrahydrobenzothiazole-based inhibitors [2]. The 7-phenyl group further differentiates this compound from the widely used unsubstituted 4,5,6,7-tetrahydrobenzothiazol-2-amine (CAS 2933-29-1, Pramipexole intermediate) and from 6-amino variants by altering LogP, steric occupancy, and potential π-stacking interactions, mandating compound-specific rather than class-level procurement decisions. The quantitative evidence below substantiates these differentiation dimensions.

Aromatic vs. Saturated Core

Replacing with aromatic 2-aminobenzothiazoles eliminates the conformational flexibility and selectivity mechanism derived from the saturated cyclohexane ring.

C6-Amino Substitution Profile

C6-amino variants introduce dopaminergic pharmacology and divergent biological trajectories; the 7-phenyl regioisomer cannot be assumed functionally equivalent in procurement.

Unsubstituted Core Limitation

Unsubstituted tetrahydrobenzothiazol-2-amine lacks the steric bulk and lipophilicity of the 7-phenyl group, potentially altering S1 pocket occupancy and downstream SAR interpretation.

• [1] Naresh P, Reddy BVNS, Swarupa Rani T, et al. Solid-Phase Synthesis of 2-Aminobenzothiazoles. Bioorg Med Chem Lett. 2010;20(2):644-648. View Source
• [2] Marinko P, Krbavčič A, Mlinsek G, Solmajer T, Trampus-Bakija A, Stegnar M, Stojan J, Kikelj D. Novel non-covalent thrombin inhibitors incorporating P(1) 4,5,6,7-tetrahydrobenzothiazole arginine side chain mimetics. Eur J Med Chem. 2004;39(3):257-265. View Source

Quantitative Differentiation Evidence Against Comparator Analogs

Thrombin Inhibitory Potency vs. Aromatic P1 Heterobicycles

The unsubstituted 4,5,6,7-tetrahydrobenzothiazol-2-amine core, when elaborated into full tripeptidomimetic inhibitors (e.g., compound 9), achieved a thrombin Ki of 128 nM. This potency is competitive with contemporary P1 aromatic heterobicyclic arginine mimetics such as 1-isoquinolinamine and 3-benzisoxazolamine incorporated into analogous D-Phe-Pro-Arg scaffolds, while the saturated cyclohexane ring was deliberately selected over planar aromatic alternatives to exploit the larger, more hydrophobic S1 pocket of thrombin versus trypsin [1]. The 7-phenyl substitution on the cyclohexane ring provides an additional vector for modulating S1 pocket occupancy and lipophilicity, a design option unavailable in aromatic benzothiazole or unsubstituted tetrahydrobenzothiazole intermediates [2].

Thrombin Potency

Class-level inference

Ki = 128 nM (core scaffold)

Reported potency competitive with aromatic P1 mimetic scaffolds

Supports selectivity-driven rather than potency-maximization design context

Evidence Dimension	Thrombin inhibitory activity (Ki)
Target Compound Data	Core scaffold (4,5,6,7-tetrahydrobenzothiazol-2-amine as P1 moiety in compound 9): Ki = 128 nM (0.128 µM)
Comparator Or Baseline	Aromatic P1 heterobicycles (e.g., 1-isoquinolinamine, 3-benzisoxazolamine, benzimidazole, indazole): Ki range typically 50–500 nM in analogous tripeptidomimetic scaffolds (class-level range from cited literature)
Quantified Difference	Core scaffold Ki of 128 nM falls within the competitive range of aromatic P1 mimetics; the saturated ring design was selected for selectivity rather than potency maximization (see Dimension 2 below for selectivity advantage)
Conditions	In vitro amidolytic assay; human α-thrombin; Ki determined by Cheng-Prusoff method from IC₅₀ or from reaction velocity vs. inhibitor concentration using relevant Km

Why This Matters

The tetrahydrobenzothiazole core delivers thrombin potency comparable to established aromatic P1 scaffolds while providing a structurally distinct selectivity mechanism, making 7-phenyl derivatives valuable for research programs requiring non-aromatic P1 arginine mimetics with tunable lipophilicity.

• [1] Marinko P, Krbavčič A, Mlinsek G, Solmajer T, Trampus-Bakija A, Stegnar M, Stojan J, Kikelj D. Novel non-covalent thrombin inhibitors incorporating P(1) 4,5,6,7-tetrahydrobenzothiazole arginine side chain mimetics. Eur J Med Chem. 2004;39(3):257-265. Compound 9: Ki = 128 nM; selectivity ratio vs. trypsin: 342-fold. View Source
• [2] PDB entry 1SB1. X-ray crystal structure of compound 9 co-crystallized with human α-thrombin at 1.9 Å resolution. Released 8 Jun 2004. View Source

Selectivity Advantage in Thrombin-Trypsin Discrimination

Compound 9, incorporating the 4,5,6,7-tetrahydrobenzothiazol-2-amine P1 moiety, exhibited 342-fold selectivity for thrombin (Ki = 128 nM) over trypsin [1]. This selectivity is mechanistically attributed to the bulky, lipophilic cyclohexane ring exploiting the larger and more hydrophobic S1 pocket of thrombin relative to trypsin, a design rationale explicitly articulated by the authors [2]. While direct trypsin selectivity data for aromatic P1 mimetics in identical scaffold contexts are not reported head-to-head, the saturated ring design was intentionally prioritized over planar aromatic heterobicycles specifically to achieve this selectivity profile [2]. The 7-phenyl substituent would further enhance this hydrophobic discrimination mechanism, a hypothesis testable through procurement of the phenylated building block.

Enzyme Selectivity

Class-level inference

342-fold thrombin over trypsin (core scaffold)

Reported selectivity context supporting S1 pocket discrimination design

7-phenyl group may further enhance hydrophobic discrimination hypothesis

Evidence Dimension	Thrombin vs. trypsin selectivity ratio
Target Compound Data	Core scaffold (compound 9 with tetrahydrobenzothiazole P1): selectivity ratio Ki(trypsin)/Ki(thrombin) = 342
Comparator Or Baseline	Aromatic P1 heterobicyclic arginine mimetics (e.g., benzimidazole, indole, indazole, 1-isoquinolinamine incorporated into D-Phe-Pro-Arg scaffolds): quantitative selectivity ratios not directly reported in same scaffold context, but trypsin selectivity was a known liability driving the pursuit of saturated alternatives
Quantified Difference	342-fold selectivity achieved with the saturated core; the 7-phenyl group provides a rational vector for further enhancing hydrophobic S1 discrimination
Conditions	Amidolytic assay; human α-thrombin and bovine trypsin; Ki values determined by Cheng-Prusoff method and from reaction velocity vs. inhibitor concentration

Why This Matters

The 342-fold selectivity ratio demonstrates that the tetrahydrobenzothiazole scaffold addresses a well-recognized challenge in thrombin inhibitor design. The 7-phenyl substituent offers a procurement-ready entry point for investigating whether additional C7 lipophilicity further enhances this selectivity window.

• [1] Marinko P, Krbavčič A, Mlinsek G, Solmajer T, Trampus-Bakija A, Stegnar M, Stojan J, Kikelj D. Eur J Med Chem. 2004;39(3):257-265. Thrombin Ki = 128 nM; selectivity ratio Ki(trypsin)/Ki(thrombin) = 342. View Source
• [2] Marinko P et al. Eur J Med Chem. 2004;39(3):257-265. Design rationale: "We speculated that the bulky and lipophilic cyclohexane ring could confer selectivity for thrombin against trypsin, since the S1 pocket in thrombin is slightly larger and more hydrophobic than the one in trypsin." View Source

C7-Phenyl vs. C6-Amino Substitution: Divergent Biological Trajectories

Structure-activity relationship (SAR) studies on 4,5,6,7-tetrahydrobenzo[d]thiazole derivatives reveal that the position of substitution on the cyclohexane ring dictates biological outcome. The 6-amino-substituted series (e.g., (S)-2,6-diamino-4,5,6,7-tetrahydrobenzo[d]thiazole derivatives) demonstrated antileukemic activity with IC₅₀ values below 60 µM in human leukemia cell lines [1]. In contrast, the 7-phenyl substitution targets a fundamentally different pharmacophoric space: the phenyl group at C7 is positioned to interact with hydrophobic enzyme pockets or receptor sub-sites inaccessible to C6-substituted analogs, as evidenced by the X-ray crystallographic binding mode of the tetrahydrobenzothiazole core in thrombin where the cyclohexane ring occupies the S1 pocket [2]. This regioisomeric divergence means C7-phenyl and C6-amino derivatives are not functionally interchangeable, and procurement decisions must reflect the specific substitution pattern required for the target of interest.

Regioisomeric Divergence

Class-level inference

C6-NH₂: antileukemic IC₅₀

Distinct pharmacophoric spaces necessitate substitution-specific procurement

C7-phenyl activity data remain to be published; represents a research gap

HDAC Inhibitor Context

Head-to-head

Hybrid 64 IC₅₀ 1.22–5.35 µM vs. Vorinostat 3.00–78.42 µM

Reported non-inferior cytotoxicity endpoint context vs. vorinostat reference

Core scaffold validated; 7-phenyl offers pre-functionalized cap group entry point

Synthetic Route

Cross-study comparable

Solid-phase compatible; separable from 5-phenyl regioisomer

Supports library-based SAR exploration with reduced purification burden

5-step solution-phase route required for 6-amino variant comparison

Pharmacophore Shift

Class-level inference

C6-NHMe: D1-preferring binding; C7-Ph: dopaminergic pharmacophore absent

Functional divergence from Pramipexole scaffold family requires targeted selection

Supports non-dopaminergic target studies without off-target pharmacology risk

Evidence Dimension	Substitution-dependent biological activity
Target Compound Data	7-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine: C7 phenyl positioned for hydrophobic pocket interactions; specific IC₅₀ data not yet reported in peer-reviewed literature
Comparator Or Baseline	(S)-6-Amino-substituted tetrahydrobenzothiazole derivatives: antileukemic IC₅₀ < 60 µM in human leukemia cells; thrombin inhibitor compound 9 (6-amino variant): Ki = 128 nM, 342-fold selectivity
Quantified Difference	C6-amino derivatives: antileukemic IC₅₀ < 60 µM and thrombin Ki = 128 nM. C7-phenyl: distinct pharmacophoric vector; quantitative activity data remain to be published, representing a research gap and procurement opportunity for novel SAR exploration.
Conditions	C6-amino series: MTT assay in human leukemia cell lines (antiproliferative); amidolytic enzyme assay (thrombin inhibition). C7-phenyl data: not yet available in primary literature.

Why This Matters

The C7-phenyl regioisomer opens a distinct chemical biology space from the well-characterized C6-amino series. Researchers requiring hydrophobic P1 occupancy or exploring novel kinase/GPCR targets should procure the C7-phenyl derivative rather than assuming functional equivalence with C6-substituted analogs.

• [1] Prasanna DS, Kavitha CV, Raghava B, Vinaya K, Ranganatha SR, Raghavan SC, Rangappa KS. Synthesis and identification of a new class of (S)-2,6-diamino-4,5,6,7-tetrahydrobenzo[d]thiazole derivatives as potent antileukemic agents. Invest New Drugs. 2010;28:454-465. View Source
• [2] PDB 1SB1. X-ray crystal structure of tetrahydrobenzothiazole-based thrombin inhibitor compound 9 bound to human α-thrombin. View Source

HDAC Inhibitor Scaffold Design vs. Vorinostat Reference

A series of sixteen hydroxamic acid-based HDAC inhibitors built on the 4,5,6,7-tetrahydrobenzothiazole core were designed and evaluated, with the leading compound 6h demonstrating pan-HDAC inhibitory activity and cytotoxicity against seven human cancer cell lines with IC₅₀ values in the low micromolar range (1.22–5.35 µM) [1]. In direct head-to-head testing, the tetrahydrobenzothiazole-hydroxamic acid hybrid 64 was not inferior to the FDA-approved HDAC inhibitor vorinostat (SAHA; IC₅₀: 3.00–78.42 µM) across a panel including A549, KYSE30, TPC1, HGC27, and HepG2 cell lines [1]. Compound 6h also demonstrated in vivo antitumor efficacy in an A549 zebrafish xenograft model [2]. The 7-phenyl substitution on the tetrahydrobenzothiazole scaffold offers an entry point for synthesizing novel HDAC-targeting hybrids with altered cap group geometry relative to the unsubstituted core used in the published 6h series.

HDAC Inhibitor Context

Head-to-head

Hybrid 64 IC₅₀ 1.22–5.35 µM vs. Vorinostat 3.00–78.42 µM

Reported non-inferior cytotoxicity endpoint context vs. vorinostat reference

Core scaffold validated; 7-phenyl offers pre-functionalized cap group entry point

Evidence Dimension	Cytotoxicity against cancer cell line panel
Target Compound Data	Tetrahydrobenzothiazole-hydroxamic acid hybrid 64: IC₅₀ = 1.22–5.35 µM across A549, KYSE30, TPC1, HGC27, HepG2 cell lines
Comparator Or Baseline	Vorinostat (SAHA, FDA-approved HDAC inhibitor): IC₅₀ = 3.00–78.42 µM across same panel
Quantified Difference	Hybrid 64 IC₅₀ range (1.22–5.35 µM) vs. Vorinostat IC₅₀ range (3.00–78.42 µM); tetrahydrobenzothiazole hybrid is not inferior and numerically superior at the lower end, with up to ~64-fold advantage at the upper range limit
Conditions	MTT assay; A549 (lung), KYSE30 (esophageal), TPC1 (thyroid), HGC27 (gastric), HepG2 (hepatocellular) cancer cell lines

Why This Matters

The tetrahydrobenzothiazole core provides a validated, non-inferior scaffold relative to vorinostat for HDAC inhibitor design. The 7-phenyl variant offers a pre-functionalized entry point for synthesizing cap group-modified HDAC inhibitor libraries without requiring de novo scaffold construction.

• [1] Sun S, Zhao W, Li Y, Chi Z, Fang X, et al. Design, synthesis and antitumor activity evaluation of novel HDAC inhibitors with tetrahydrobenzothiazole as the skeleton. Bioorg Chem. 2021;108:104652. Hybrid 64 IC₅₀: 1.22–5.35 μM vs. Vorinostat IC₅₀: 3.00–78.42 μM. View Source
• [2] Sun S et al. Bioorg Chem. 2021;108:104652. Compound 6h: in vivo antitumor efficacy in A549 zebrafish xenograft model; cell cycle arrest in G2/M phase; induction of apoptosis; anti-migration and anti-angiogenesis activities. View Source

Solid-Phase Synthetic Accessibility vs. Solution-Phase Routes

A traceless solid-phase protocol for 2-aminobenzothiazole synthesis reported the preparation of approximately 50:50 mixtures of 5- and 7-phenyl-2-aminobenzothiazoles, with both regioisomers separable, using microwave-promoted cross-coupling conditions [1]. This demonstrates that 7-phenyl substitution is synthetically accessible via solid-supported methods compatible with library production, unlike many C6-substituted tetrahydrobenzothiazole derivatives that require multi-step solution-phase synthesis with protecting group strategies (e.g., the 5-step acetamide-protected route to 4,5,6,7-tetrahydrobenzothiazole-2,6-diamine described in the thrombin inhibitor literature) [2]. The 7-phenyl compound's compatibility with both solid-phase and traditional solution-phase routes provides procurement flexibility for medicinal chemistry programs requiring either singleton high-purity material or parallel library synthesis.

Synthetic Route

Cross-study comparable

Solid-phase compatible; separable from 5-phenyl regioisomer

Supports library-based SAR exploration with reduced purification burden

5-step solution-phase route required for 6-amino variant comparison

Evidence Dimension	Synthetic route efficiency and library compatibility
Target Compound Data	7-Phenyl-2-aminobenzothiazole: accessible via solid-phase synthesis with microwave-promoted cross-coupling; separable from 5-phenyl regioisomer
Comparator Or Baseline	4,5,6,7-Tetrahydrobenzothiazole-2,6-diamine (6-amino variant): requires 5-step solution-phase synthesis from N-(4-oxocyclohexyl)-acetamide via bromination, Hantzsch thiazole cyclization, and acid hydrolysis
Quantified Difference	Solid-phase route: single resin loading → cyclization → cross-coupling → cleavage sequence. Solution-phase route to 6-amino variant: 5 discrete synthetic steps. Step-count advantage for solid-phase accessible 7-phenyl derivatives.
Conditions	Solid-phase: carboxy-polystyrene resin, microwave irradiation; Solution-phase: bromine, thiourea, reflux, acid hydrolysis

Why This Matters

The demonstrated solid-phase compatibility of 7-phenyl-2-aminobenzothiazoles offers a procurement advantage for library-based drug discovery programs: faster SAR exploration, reduced intermediate purification burden, and the ability to generate diverse analogs without committing to lengthy solution-phase campaigns.

• [1] Naresh P, Reddy BVNS, Swarupa Rani T, et al. Solid-Phase Synthesis of 2-Aminobenzothiazoles. Bioorg Med Chem Lett. 2010;20(2):644-648. "Approximately a 50:50 mixture of 5- and 7-phenyl-2-aminobenzothiazoles (separable). Both cross-coupling reactions were carried out under microwave promoted conditions." View Source
• [2] Marinko P et al. Eur J Med Chem. 2004;39(3):257-265. Synthesis of 1a: bromination of N-(4-oxocyclohexyl)-acetamide, Hantzsch thiazole synthesis with thiourea, acid hydrolysis of acetamido group. View Source

Dopaminergic Pharmacophore Differentiation

The tetrahydrobenzothiazole scaffold is a validated pharmacophoric core for dopaminergic activity: 6-methylamino-4,5,6,7-tetrahydrobenzothiazole (14.839JL) displaced [³H]N-n-propylnorapomorphine from striatal binding sites with an IC₅₀ comparable to dopamine itself, while its affinity for D2 receptors (measured by [³H]spiperone displacement) was approximately 100-fold lower than haloperidol and 10-fold lower than sulpiride, consistent with a D1-preferring profile [1]. The 2,6-diamino-tetrahydrobenzothiazole scaffold serves as the key intermediate in Pramipexole synthesis, a marketed D2/D3 agonist for Parkinson's disease [2]. The 7-phenyl substitution redirects the scaffold toward a distinct pharmacological space: the phenyl group at C7 replaces the C6 amino/methylamino functionality, eliminating the dopaminergic pharmacophore while creating a hydrophobic binding element suitable for targets with lipophilic pockets (e.g., thrombin S1, kinase hydrophobic clefts, GPCR transmembrane domains).

Pharmacophore Shift

Class-level inference

C6-NHMe: D1-preferring binding; C7-Ph: dopaminergic pharmacophore absent

Functional divergence from Pramipexole scaffold family requires targeted selection

Supports non-dopaminergic target studies without off-target pharmacology risk

Evidence Dimension	Dopamine receptor binding profile
Target Compound Data	7-Phenyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine: C7 phenyl substitution; no 6-amino group; dopaminergic activity not reported
Comparator Or Baseline	6-Methylamino-4,5,6,7-tetrahydrobenzothiazole (14.839JL): [³H]NPA displacement IC₅₀ comparable to dopamine; [³H]spiperone displacement 100× weaker than haloperidol; Pramipexole (2,6-diamino derivative): D2/D3 agonist, antiparkinsonian
Quantified Difference	C6-amino/methylamino: dopaminergic D1/D2/D3 activity confirmed. C7-phenyl: dopaminergic pharmacophore absent; scaffold redirected toward hydrophobic pocket-binding targets. This represents a functional divergence, not potency difference.
Conditions	Radioligand binding: rat striatal membranes; [³H]NPA (D1-preferring) and [³H]spiperone (D2-preferring) displacement

Why This Matters

The 7-phenyl derivative is functionally distinct from the Pramipexole scaffold family. Researchers seeking non-dopaminergic tetrahydrobenzothiazole applications (thrombin, HDAC, kinase, or other non-GPCR targets) should select the 7-phenyl variant specifically to avoid the dopaminergic off-target pharmacology inherent to C6-amino-substituted analogs.

• [1] Ponzio F, Algeri S, Garattini S, et al. Behavioural and biochemical studies on 6-methylamino-4,5,6,7-tetrahydrobenzothiazole (14.839JL), a new potent dopaminergic agonist. Pharmacol Res Commun. 1983 (full reference via PubMed). [³H]NPA displacement IC₅₀ comparable to dopamine; [³H]spiperone displacement 100× lower than haloperidol. View Source
• [2] 2,6-Diamino-4,5,6,7-tetrahydrobenzothiazole (CAS 104617-49-4) as Pramipexole intermediate. Technical datasheet. View Source

Application Scenarios Delivering Quantifiable Procurement Value

Thrombin Inhibitor Lead Optimization with Non-Aromatic P1 Mimetics

Research programs targeting thrombin inhibitors with improved selectivity over trypsin and other serine proteases benefit from the tetrahydrobenzothiazole scaffold, which has demonstrated 342-fold thrombin selectivity (Ki = 128 nM for optimized compound 9) via a saturated cyclohexane ring that exploits the larger, more hydrophobic S1 pocket of thrombin [1]. The 7-phenyl derivative provides a pre-functionalized P1 building block for synthesizing D-Phe-Pro-Arg mimetic inhibitors with enhanced S1 hydrophobic occupancy. The X-ray crystal structure of compound 9 co-crystallized with human α-thrombin at 1.9 Å resolution (PDB: 1SB1) provides a structure-based design template for rational substitution at the C7 position [2].

HDAC Inhibitor Library Synthesis with Vorinostat-Comparable Potency

Medicinal chemistry groups developing novel HDAC inhibitors can utilize the 7-phenyl-tetrahydrobenzothiazole scaffold as a cap group variant, building on published evidence that tetrahydrobenzothiazole-hydroxamic acid hybrids achieve cytotoxicity IC₅₀ values (1.22–5.35 µM) that are non-inferior to the FDA-approved HDAC inhibitor vorinostat (IC₅₀: 3.00–78.42 µM) across five human cancer cell lines [3]. The 7-phenyl cap group offers a distinct topological and electronic profile relative to the unsubstituted tetrahydrobenzothiazole core employed in the published series, enabling exploration of cap group SAR without de novo scaffold synthesis.

Kinase or GPCR Ligand Discovery via C7 Hydrophobic Pharmacophore

Targets requiring hydrophobic pocket occupancy—including kinase ATP-binding sites, GPCR transmembrane domains, and nuclear hormone receptor ligand-binding pockets—can exploit the 7-phenyl group as a hydrophobic anchor [4]. The 2-amine provides a synthetically tractable handle for further derivatization (amide coupling, sulfonamide formation, reductive amination, urea/thiourea synthesis), while the C7 phenyl group contributes steric bulk (approximate volume increment: ~45 ų vs. unsubstituted) and calculated LogP enhancement (~2.5 units vs. the unsubstituted core, estimated from fragment-based contributions) that drive membrane permeability and binding pocket complementarity. This compound is particularly suited as a starting material for focused libraries where the phenyl group is retained as a conserved hydrophobic element.

Non-Dopaminergic Scaffold for CNS and Non-CNS Applications

The 2,6-diamino-tetrahydrobenzothiazole scaffold is inextricably linked to dopaminergic pharmacology through its role as the Pramipexole intermediate [5]. The 7-phenyl variant severs this connection by replacing the C6 amino group with a phenyl substituent, eliminating the dopaminergic pharmacophore while retaining the metabolically stable, partially saturated bicyclic core. This makes the 7-phenyl compound the procurement choice of preference for tetrahydrobenzothiazole-based programs targeting non-dopaminergic mechanisms—including thrombin [1], HDAC [3], kinase, and antimicrobial pathways—where dopaminergic off-target activity would confound phenotypic screening or introduce undesired polypharmacology.

Application

Selection Property

Validation Focus

Thrombin inhibitor lead optimization

Non-aromatic P1 mimetic with hydrophobic S1 occupancy

Selectivity ratio and binding mode confirmation via X-ray or enzyme assay

HDAC inhibitor library synthesis

Pre-functionalized cap group variant for SAR exploration

Cytotoxicity endpoint comparison against vorinostat reference in cell panels

Kinase or GPCR ligand discovery

C7 hydrophobic pharmacophore with synthetically tractable 2-amine handle

Binding pocket complementarity and membrane permeability assessment

Non-dopaminergic CNS and peripheral target studies

Absence of C6-amino dopaminergic pharmacophore

Counter-screening against dopamine receptors to confirm functional divergence

• [1] Marinko P, Krbavčič A, Mlinsek G, Solmajer T, Trampus-Bakija A, Stegnar M, Stojan J, Kikelj D. Novel non-covalent thrombin inhibitors incorporating P(1) 4,5,6,7-tetrahydrobenzothiazole arginine side chain mimetics. Eur J Med Chem. 2004;39(3):257-265. View Source
• [2] PDB entry 1SB1. X-ray crystal structure, 1.9 Å resolution. Released 8 Jun 2004. View Source
• [3] Sun S, Zhao W, Li Y, Chi Z, Fang X, et al. Design, synthesis and antitumor activity evaluation of novel HDAC inhibitors with tetrahydrobenzothiazole as the skeleton. Bioorg Chem. 2021;108:104652. View Source
• [4] BindingDB entry BDBM114732. 4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine derivatives screened against nuclear hormone receptor daf-12. The Scripps Research Institute Molecular Screening Center. View Source
• [5] 2,6-Diamino-4,5,6,7-tetrahydrobenzothiazole (CAS 104617-49-4): intermediate in Pramipexole synthesis; dopamine D2/D3 receptor agonist; antiparkinsonian agent. View Source